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An Objective Guide for Researchers, Scientists, and Drug Development Professionals

The selection of plasticizers for medical devices is a critical consideration in ensuring patient

safety. For decades, Di(2-ethylhexyl) phthalate (DEHP) has been the most common plasticizer

used to impart flexibility to polyvinyl chloride (PVC)-based medical products. However, growing

concerns over its potential toxicity have spurred the search for safer alternatives. This guide

provides a comparative assessment of the biocompatibility of Diisodecyl succinate (DIDS), a

non-phthalate alternative, and DEHP, supported by available data and standardized

experimental protocols.

Executive Summary
This guide summarizes the available biocompatibility data for Diisodecyl succinate (DIDS)

and Di(2-ethylhexyl) phthalate (DEHP). While extensive toxicological data exists for DEHP,

highlighting concerns regarding its reproductive toxicity and potential carcinogenicity, there is a

notable scarcity of publicly available, direct comparative biocompatibility data for DIDS. This

document aims to present the known information on both compounds, adhering to the

principles of biocompatibility evaluation as outlined in the ISO 10993 standards, to aid

researchers and developers in making informed decisions.
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The following tables summarize key biocompatibility endpoints for DEHP. Due to the limited

availability of specific data for Diisodecyl succinate, the corresponding fields are largely

marked as "Data not available." This underscores the critical need for further research into the

biocompatibility profile of this DEHP alternative.

Table 1: In Vitro Cytotoxicity

Test Parameter
Diisodecyl succinate
(DIDS)

Di(2-ethylhexyl) phthalate
(DEHP)

Cell Viability (ISO 10993-5) Data not available

Can exhibit cytotoxic effects,

particularly its metabolite

MEHP.[1]

Test Method Elution, Direct Contact Elution, Direct Contact

Cell Line L929, Balb/c 3T3 L929, various others

Endpoint
Cell Lysis, Inhibition of Cell

Growth

Cell Lysis, Inhibition of Cell

Growth

Table 2: Hemocompatibility (ISO 10993-4)

Test Parameter
Diisodecyl succinate
(DIDS)

Di(2-ethylhexyl) phthalate
(DEHP)

Hemolysis Data not available

DEHP has been shown to

stabilize red blood cell

membranes, but its leaching

can affect blood components.

[2]

Thrombogenicity Data not available

Can contribute to the

thrombogenicity of PVC

materials.[3]

Complement Activation Data not available
Can cause complement

activation.[3]
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Table 3: Genotoxicity & Carcinogenicity

Test Parameter
Diisodecyl succinate
(DIDS)

Di(2-ethylhexyl) phthalate
(DEHP)

Genotoxicity (Ames Test) Data not available
Generally considered not

mutagenic in bacterial assays.

Carcinogenicity Data not available

Classified as possibly

carcinogenic to humans

(Group 2B) by IARC.[3]

Table 4: Systemic Toxicity

Test Parameter
Diisodecyl succinate
(DIDS)

Di(2-ethylhexyl) phthalate
(DEHP)

Acute Systemic Toxicity Data not available Low acute toxicity.

Subchronic/Chronic Toxicity Data not available

Testicular atrophy, liver and

kidney effects observed in

animal studies.[4]

Reproductive/Developmental

Toxicity
Data not available

Known reproductive toxicant in

animal studies, affecting male

reproductive development.[4]

[5][6]

Experimental Protocols
The biocompatibility of medical device materials is typically assessed following the international

standard ISO 10993. Below are outlines of the methodologies for key experiments.

In Vitro Cytotoxicity Testing (ISO 10993-5)
This test evaluates the potential for a material to cause cell death or inhibit cell growth.

Sample Preparation: The test material (or an extract) is prepared according to standardized

procedures. For extract tests, the material is incubated in a solvent (e.g., cell culture medium
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with or without serum) to allow any leachable substances to be extracted.

Cell Culture: A layer of mammalian cells (e.g., L929 mouse fibroblasts) is grown in a

laboratory dish.[3][4]

Exposure: The prepared sample (or extract) is placed in direct contact with the cell layer or

the extract is added to the cell culture medium.

Incubation: The cells are incubated with the test material for a defined period (e.g., 24-72

hours).

Assessment: After incubation, the cells are examined for signs of toxicity. This can be done

qualitatively (microscopic observation of cell morphology) or quantitatively (e.g., using an

MTT assay to measure cell viability). A reduction in cell viability below 70% is generally

considered a cytotoxic effect.[7]

Hemocompatibility Testing (ISO 10993-4)
These tests assess the effects of blood-contacting medical devices on blood components.

Hemolysis:

Direct Contact Method: The test material is incubated directly with a suspension of red

blood cells.

Extract Method: An extract of the material is incubated with a red blood cell suspension.

Analysis: The amount of hemoglobin released from the red blood cells is measured

spectrophotometrically to determine the percentage of hemolysis.

Coagulation:

The effect of the material on blood clotting time is assessed using tests such as the Partial

Thromboplastin Time (PTT).[8]

Thrombogenicity:
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This can be evaluated in vitro by observing platelet adhesion and aggregation on the

material surface, or in vivo by implanting the device in an animal model and examining for

thrombus formation.[8]

Complement Activation:

The material is incubated with human serum, and the levels of complement activation

markers (e.g., SC5b-9) are measured using immunoassays.[8]

Visualizing Experimental Workflows and Pathways
To further clarify the experimental processes and biological interactions, the following diagrams

are provided.
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Phase 1: Planning & Characterization

Phase 2: In Vitro Testing Phase 3: In Vivo Testing (If Required)

Phase 4: Final Evaluation

Device Concept
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(ISO 10993-18)
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(ISO 14971)
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Cytotoxicity
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Hemocompatibility
(ISO 10993-4)

Systemic Toxicity
(ISO 10993-11)

Implantation
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Sensitization
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Biological Safety
Evaluation

Regulatory Submission
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Biocompatibility testing workflow based on ISO 10993 standards.
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Adverse Outcomes

DEHP Exposure

Metabolism to MEHP
(mono(2-ethylhexyl) phthalate)

PPAR Activation
(Peroxisome Proliferator-

Activated Receptors)

Altered Gene Expression

Reproductive Toxicity
(e.g., decreased testosterone)

Hepatotoxicity
(e.g., liver enlargement) Developmental Toxicity

Click to download full resolution via product page

Simplified signaling pathway for DEHP-induced toxicity.

Conclusion
The established toxicological profile of DEHP raises significant biocompatibility concerns,

particularly for vulnerable patient populations. While Diisodecyl succinate is presented as a

potentially safer alternative, the current lack of comprehensive and publicly accessible

biocompatibility data makes a direct and robust comparison challenging. For researchers,

scientists, and drug development professionals, this highlights a critical gap in the literature. A

thorough biocompatibility assessment of DIDS, following the rigorous protocols outlined in the

ISO 10993 standards, is imperative to validate its safety and suitability as a replacement for

DEHP in medical devices. Until such data becomes widely available, a precautionary approach

and a thorough risk assessment are essential when considering the use of any new plasticizer

in medical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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